molecular formula C10H11N3O2S2 B2839337 [(2-Aminobenzothiazol-6-yl)sulfonyl]prop-2-enylamine CAS No. 868213-70-1

[(2-Aminobenzothiazol-6-yl)sulfonyl]prop-2-enylamine

Cat. No. B2839337
CAS RN: 868213-70-1
M. Wt: 269.34
InChI Key: ZPNSKAXDBIHINP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“[(2-Aminobenzothiazol-6-yl)sulfonyl]prop-2-enylamine” is a chemical compound with the molecular formula C10H11N3O2S2 and a molecular weight of 269.34. It is a derivative of 2-aminobenzothiazole, a heterocyclic compound that has gained popularity due to its prominent medicinal importance .


Synthesis Analysis

The synthesis of 2-aminobenzothiazole derivatives has been a subject of interest in recent years . Various methodologies have been developed for the synthesis of these compounds . One example of a green multicomponent synthesis involves a three-component reaction of 2-aminobenzothiazole with aromatic aldehydes and 1,3-diketones under microwave irradiation in the absence of a solvent .


Molecular Structure Analysis

The molecular structure of “[(2-Aminobenzothiazol-6-yl)sulfonyl]prop-2-enylamine” consists of a 2-aminobenzothiazole moiety attached to a prop-2-enylamine group via a sulfonyl bridge.


Chemical Reactions Analysis

2-Aminobenzothiazole serves as a reactant or a reaction intermediate for affording various fused heterocycles . It reacts with common bis electrophilic reagents to form a diverse fused heterocyclic scaffold .

Safety and Hazards

The safety data sheet for “[(2-Aminobenzothiazol-6-yl)sulfonyl]prop-2-enylamine” indicates that it should be handled with care. Any clothing contaminated by the compound should be immediately removed .

Future Directions

The future directions in the research of 2-aminobenzothiazole derivatives include the development of targeted synthesis of benzothiazole analogs . One-pot multicomponent reactions with the participation of 2-aminobenzothiazole are a promising trend in the synthesis of its bioactive derivatives .

properties

IUPAC Name

2-amino-N-prop-2-enyl-1,3-benzothiazole-6-sulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H11N3O2S2/c1-2-5-12-17(14,15)7-3-4-8-9(6-7)16-10(11)13-8/h2-4,6,12H,1,5H2,(H2,11,13)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZPNSKAXDBIHINP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C=CCNS(=O)(=O)C1=CC2=C(C=C1)N=C(S2)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H11N3O2S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

269.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.